Cas no 74537-54-5 (2-(methylthio)benzo[d]oxazol-6-ol)

• Product Name: 2-(methylthio)benzo[d]oxazol-6-ol
• CAS No: 74537-54-5
• MF: C₈H₇NO₂S
• MW: 181.211680650711
• CID: 2121517
• PubChem ID: 21077808
• Update Time: 2025-06-08

2-(methylthio)benzo[d]oxazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 2-(methylthio)benzo[d]oxazol-6-ol
• 2-Methylsulfanyl-benzooxazol-6-ol
• 2-(METHYLSULFANYL)-1,3-BENZOXAZOL-6-OL
• SCHEMBL1563928
• BCOJXXZDDAFOGZ-UHFFFAOYSA-N
• 74537-54-5
• 6-hydroxy-2-methylthiobenzoxazole
• DA-03133

• MDL： MFCD15525680
• Inchi： 1S/C8H7NO2S/c1-12-8-9-6-3-2-5(10)4-7(6)11-8/h2-4,10H,1H3
• InChI Key： BCOJXXZDDAFOGZ-UHFFFAOYSA-N
• SMILES： S(C)C1=NC2C=CC(=CC=2O1)O

Computed Properties

• Exact Mass: 181.01974964Da
• Monoisotopic Mass: 181.01974964Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 71.6Ų

Additional information on 2-(methylthio)benzo[d]oxazol-6-ol

Introduction to 2-(Methylthio)benzo[d]oxazol-6-ol (CAS No. 74537-54-5)

2-(Methylthio)benzo[d]oxazol-6-ol, with the CAS number 74537-54-5, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 6-hydroxy-2-(methylthio)benzoxazole, is a derivative of benzoxazole, a class of heterocyclic compounds with a wide range of biological activities. The presence of the methylthio group and the hydroxyl group in its structure imparts unique chemical and biological properties, making it a valuable candidate for various applications.

The molecular formula of 2-(methylthio)benzo[d]oxazol-6-ol is C₉H₉NO₂S, and its molecular weight is approximately 191.23 g/mol. The compound is characterized by its white to off-white crystalline solid form and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol. These solubility properties make it suitable for use in various experimental settings, including in vitro and in vivo studies.

2-(Methylthio)benzo[d]oxazol-6-ol has been the subject of numerous studies due to its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Recent research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 2-(Methylthio)benzo[d]oxazol-6-ol may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-(Methylthio)benzo[d]oxazol-6-ol has also been investigated for its antioxidant properties. Oxidative stress plays a crucial role in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have demonstrated that this compound can scavenge free radicals and protect cells from oxidative damage, making it a promising candidate for the development of novel therapeutic agents.

The pharmacokinetic properties of 2-(Methylthio)benzo[d]oxazol-6-ol have also been studied extensively. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. The compound has been found to have a moderate half-life, allowing for sustained therapeutic effects without the need for frequent dosing.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(Methylthio)benzo[d]oxazol-6-ol in various disease models. Preliminary results from these trials have been promising, with the compound showing significant therapeutic benefits with minimal side effects. These findings have generated considerable interest among researchers and pharmaceutical companies, leading to increased investment in further development and clinical testing.

Beyond its therapeutic applications, 2-(Methylthio)benzo[d]oxazol-6-ol has also found use in other areas of research. For example, it has been used as a tool compound in the study of enzyme inhibition and receptor binding. Its ability to modulate specific biological pathways makes it a valuable reagent for understanding complex biological processes.

In conclusion, 2-(Methylthio)benzo[d]oxazol-6-ol (CAS No. 74537-54-5) is a versatile compound with significant potential in both research and therapeutic applications. Its unique chemical structure and biological properties make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and potential uses, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.